molecular formula C10H12N2 B8652327 4-(3-Aminopropyl)benzonitrile

4-(3-Aminopropyl)benzonitrile

Cat. No.: B8652327
M. Wt: 160.22 g/mol
InChI Key: ZUWSRLDHDDWPIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Aminopropyl)benzonitrile is an aromatic nitrile derivative featuring a benzonitrile core substituted with a 3-aminopropyl chain at the para position. The compound’s structure combines the electron-withdrawing nitrile group with a flexible aminoalkyl side chain, making it a versatile intermediate in medicinal chemistry and materials science. Its applications span drug discovery, where it serves as a precursor for bioactive molecules, and optoelectronics, where its electronic properties are leveraged in organic light-emitting diodes (OLEDs) . The primary amine in the side chain allows for further functionalization, enabling the synthesis of complex derivatives with tailored properties.

Properties

Molecular Formula

C10H12N2

Molecular Weight

160.22 g/mol

IUPAC Name

4-(3-aminopropyl)benzonitrile

InChI

InChI=1S/C10H12N2/c11-7-1-2-9-3-5-10(8-12)6-4-9/h3-6H,1-2,7,11H2

InChI Key

ZUWSRLDHDDWPIM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CCCN)C#N

Origin of Product

United States

Comparison with Similar Compounds

Key Structural Features

  • 4-(3-Aminopropyl)benzonitrile: Para-substituted benzonitrile with a three-carbon aminopropyl chain.
  • 3-(Aminomethyl)benzonitrile (): Shorter aminomethyl chain (one carbon) at the meta position .
  • 4-[2-(3-Chlorophenyl)ethenyl]benzonitrile derivatives (): Substituted ethenyl groups with triazole or aryl moieties .
  • 4-(Phenoxazin-10-yl-carbazol-9-yl)benzonitrile derivatives (): Bulky aromatic substituents for OLED applications .

Table 1: Structural and Functional Comparison

Compound Name Substituent(s) Key Functional Groups Applications
4-(3-Aminopropyl)benzonitrile 3-aminopropyl (para) Nitrile, primary amine Drug intermediates, OLEDs
3-(Aminomethyl)benzonitrile Aminomethyl (meta) Nitrile, primary amine Chemical synthesis
1c () 3-Chlorophenyl-ethenyl Nitrile, triazole, chlorine Anticancer agents
1h () 4-Methoxyphenyl-ethenyl Nitrile, triazole, methoxy Cytotoxic activity
OLED derivatives () Phenoxazine-carbazole Nitrile, fused aromatics TADF materials for OLEDs

Anticancer Potential

  • 4-(3-Aminopropyl)benzonitrile: Limited direct data, but structural analogs like 1c and 1h () exhibit potent cytotoxicity against breast cancer cell lines (MCF-7, T47D, MDA-MB-231) with IC₅₀ values in the low micromolar range. The triazole and aryl groups in these derivatives enhance binding to aromatase or estrogen receptors .
  • 3-(Aminomethyl)benzonitrile: No reported cytotoxic activity, suggesting that side-chain length and substitution position critically influence bioactivity .

Antimalarial Activity ()

  • Piperazinyl-substituted analogs (e.g., 1c, IC₅₀ = 220 nM) show superior antimalarial activity compared to acetylated derivatives. The 3-aminopropyl group in related compounds may enhance solubility or target engagement .

Research Findings and Implications

  • Drug Discovery: The 3-aminopropyl chain may improve pharmacokinetic properties (e.g., solubility, blood-brain barrier penetration) compared to shorter-chain analogs. However, bulky substituents (e.g., triazole in ) are critical for target specificity .
  • Materials Science: While 4-(3-Aminopropyl)benzonitrile lacks the extended conjugation of OLED-focused derivatives, its amine group offers a handle for functionalizing conductive polymers or metal-organic frameworks .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.